Cas no 2228891-34-5 (2-(cyclopropylmethyl)-1-methylpiperazine)

• Product Name: 2-(cyclopropylmethyl)-1-methylpiperazine
• CAS No: 2228891-34-5
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 5883945
• PubChem ID: 70514388
• Update Time: 2025-05-22

2-(cyclopropylmethyl)-1-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylmethyl)-1-methylpiperazine
• SCHEMBL11108465
• EN300-1833396
• 2228891-34-5

• Inchi： 1S/C9H18N2/c1-11-5-4-10-7-9(11)6-8-2-3-8/h8-10H,2-7H2,1H3
• InChI Key： BJABNBHXLUCASA-UHFFFAOYSA-N
• SMILES： N1(C)CCNCC1CC1CC1

Computed Properties

• Exact Mass: 154.146998583g/mol
• Monoisotopic Mass: 154.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 2-(cyclopropylmethyl)-1-methylpiperazine

Comprehensive Overview of 2-(cyclopropylmethyl)-1-methylpiperazine (CAS No. 2228891-34-5): Properties, Applications, and Research Insights

2-(cyclopropylmethyl)-1-methylpiperazine (CAS No. 2228891-34-5) is a specialized organic compound gaining traction in pharmaceutical and chemical research due to its unique structural features. This piperazine derivative incorporates a cyclopropylmethyl group, which enhances its potential as a building block for drug discovery. Researchers are increasingly interested in its role as a pharmacophore in designing CNS-targeting molecules, aligning with current trends in neurodegenerative disease and mental health therapeutics.

The compound's molecular framework combines a methylpiperazine core with a cyclopropyl moiety, offering steric and electronic properties that influence receptor binding. Recent studies highlight its utility in modulating dopamine and serotonin receptors, making it relevant to ongoing discussions about novel antidepressants and cognitive enhancers. Its CAS number 2228891-34-5 serves as a critical identifier for researchers investigating heterocyclic compounds with improved blood-brain barrier permeability.

From a synthetic chemistry perspective, 2-(cyclopropylmethyl)-1-methylpiperazine exemplifies modern strategies in scaffold hopping – a technique frequently searched in AI-driven drug design platforms. The cyclopropyl ring introduces strain energy that can enhance target selectivity, a feature discussed in recent computational chemistry forums. Analytical methods like HPLC and LC-MS are typically employed for purity verification, addressing common quality control questions from laboratory professionals.

In material science applications, this compound shows promise as a ligand for catalysts in asymmetric synthesis, responding to industry demands for greener chemical processes. Its stability profile makes it suitable for high-throughput screening applications, a hot topic in automated drug discovery workflows. The methylpiperazine component contributes to water solubility, while the cyclopropyl group provides lipophilicity – a balance frequently queried in pharmacokinetics optimization searches.

Safety evaluations of CAS 2228891-34-5 indicate it requires standard laboratory handling procedures, with particular attention to its potential as a base-sensitive compound. Storage recommendations typically suggest inert atmosphere conditions, addressing common compound stability questions from research chemists. The growing patent literature referencing this structure underscores its commercial potential in next-generation small molecule therapeutics.

Emerging applications in PET radiopharmaceuticals have been explored due to the compound's ability to serve as a precursor for radiolabeled probes. This aligns with increasing searches for diagnostic imaging agents in oncology and neurology. The 1-methylpiperazine fragment particularly facilitates chelation chemistry modifications, making it versatile for tracer development.

Quality specifications for 2-(cyclopropylmethyl)-1-methylpiperazine typically include ≥98% purity by NMR analysis, with residual solvent limits meeting ICH guidelines. These parameters respond to frequent queries about compound characterization standards in pharmaceutical development. The compound's logP and pKa values (frequently searched physicochemical properties) make it suitable for lead optimization studies requiring precise ADME profiling.

Recent publications have investigated the compound's potential in allosteric modulator development, particularly for GPCR targets – a trending topic in receptor pharmacology. The cyclopropylmethyl substitution pattern appears to confer unique binding kinetics compared to linear alkyl analogs, providing research avenues for selective intervention in cell signaling pathways.

From a regulatory standpoint, CAS 2228891-34-5 currently falls under standard research chemical classifications, with no special restrictions noted in major chemical inventories. This information addresses common compliance questions from international research teams. The compound's structural features continue to inspire computational studies on molecular docking and virtual screening – techniques dominating current literature searches in computer-aided drug design.

Ongoing investigations explore the compound's potential in proteolysis targeting chimera (PROTAC) designs, connecting to the booming field of targeted protein degradation. The methylpiperazine moiety serves as an effective linker component, while the cyclopropyl group may enhance cell permeability – addressing key challenges frequently discussed in PROTAC optimization forums.

In summary, 2-(cyclopropylmethyl)-1-methylpiperazine (CAS No. 2228891-34-5) represents a versatile scaffold bridging multiple disciplines – from medicinal chemistry to materials science. Its growing prominence in research publications and patent applications reflects the compound's relevance to contemporary challenges in drug discovery and chemical biology. As analytical techniques advance and computational predictions improve, this structurally intriguing molecule will likely continue generating scientific interest across multiple application domains.